2-Amino-N-methylbenzenesulfonamide hydrochloride
Overview
Description
2-Amino-N-methylbenzenesulfonamide hydrochloride is an organic compound with the chemical formula C7H11ClN2O2S . It has a molecular weight of 222.69 g/mol . This compound is solid in physical form .
Molecular Structure Analysis
The linear formula of this compound is C7 H10 N2 O2 S . Cl H . The molecular structure of this compound can be represented as a combination of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), sulfur (S), and chloride (Cl) atoms .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 222.7 and its molecular formula is C7H11ClN2O2S .Scientific Research Applications
Historical Perspective on Sulfonamides
- Observations on Mode of Action : In the 1930s, research on sulfonamides, including compounds like 2-Amino-N-methylbenzenesulfonamide hydrochloride, observed their role in treating streptococcal infections in mice. The effectiveness was partly attributed to phagocytosis facilitation by leukocytes (Bliss & Long, 1937).
Chemical Synthesis and Reactions
- Reactions with Chloroalkyl Isocyanates : Research in 1990 showed that reactions of 2-aminobenzenesulfonamide with various chloroalkyl isocyanates yielded different benzene sulfonamides, indicating potential in synthesizing diverse chemical compounds (Chern et al., 1990).
Biomedical Applications
- Antimicrobial Activity : A study found that novel compounds synthesized from aminobenzenesulfonamide, such as 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide, demonstrated significant antimicrobial activity against various bacterial and fungal strains (Vanparia et al., 2010).
- Hypoglycemic Agents Synthesis : Another study explored the synthesis of benzoxathiazine dioxides using 2-aminobenzenesulfonamide, highlighting its potential use in developing hypoglycemic agents (Suzue & Irikura, 1968).
Inhibitory Effects on Enzymes
- Inhibition of Paraoxonase-1 : Sulfonamides, including 2-aminobenzenesulfonamide derivatives, were studied for their inhibitory effects on human serum paraoxonase-1, a crucial enzyme in pharmacological applications (Alım et al., 2017).
Anticancer Research
- Anticancer and Antimicrobial Activity : Research on heterocyclic N-ethyl-N-methylbenzenesulfonamide derivatives, including 2-aminobenzenesulfonamide, revealed anticancer, antimicrobial, and anti-tuberculosis activities, demonstrating their potential in cancer therapy (Debbabi et al., 2020).
- Molecular Docking Studies : Investigations into the molecular structure and interactions of various sulfonamides, including derivatives of 2-aminobenzenesulfonamide, provided insights into their potential anticancer properties and interactions with biomolecules (Alaşalvar et al., 2018).
properties
IUPAC Name |
2-amino-N-methylbenzenesulfonamide;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S.ClH/c1-9-12(10,11)7-5-3-2-4-6(7)8;/h2-5,9H,8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTBCTQJSEIPMOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNS(=O)(=O)C1=CC=CC=C1N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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